Cas no 1822843-48-0 (tert-butyl N-[2-(methanesulfonyloxy)-2,3-dihydro-1H-inden-1-yl]carbamate)

• Product Name: tert-butyl N-[2-(methanesulfonyloxy)-2,3-dihydro-1H-inden-1-yl]carbamate
• CAS No: 1822843-48-0
• MF: C₁₅H₂₁NO₅S
• MW: 327.395943403244
• CID: 5324551
• Update Time: 2025-06-11

tert-butyl N-[2-(methanesulfonyloxy)-2,3-dihydro-1H-inden-1-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl N-[2,3-dihydro-2-[(methylsulfonyl)oxy]-1H-inden-1-yl]carbamate
• tert-butyl N-[2-(methanesulfonyloxy)-2,3-dihydro-1H-inden-1-yl]carbamate

• Inchi： 1S/C15H21NO5S/c1-15(2,3)20-14(17)16-13-11-8-6-5-7-10(11)9-12(13)21-22(4,18)19/h5-8,12-13H,9H2,1-4H3,(H,16,17)
• InChI Key： CGXCOKLWNSZOMM-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1C2=C(C=CC=C2)CC1OS(C)(=O)=O

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 508.4±50.0 °C(Predicted)
• pka: 10.72±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on tert-butyl N-[2-(methanesulfonyloxy)-2,3-dihydro-1H-inden-1-yl]carbamate

Research Brief on tert-Butyl N-[2-(Methanesulfonyloxy)-2,3-dihydro-1H-inden-1-yl]carbamate (CAS: 1822843-48-0)

The compound tert-butyl N-[2-(methanesulfonyloxy)-2,3-dihydro-1H-inden-1-yl]carbamate (CAS: 1822843-48-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This intermediate is particularly notable for its role in the synthesis of biologically active molecules, including potential therapeutic agents targeting neurodegenerative diseases and cancer. Recent studies have explored its utility in asymmetric synthesis and as a key building block for complex molecular architectures.

One of the primary applications of this compound lies in its use as a chiral auxiliary or protecting group in multi-step organic syntheses. Researchers have demonstrated its efficacy in facilitating enantioselective transformations, which are critical for the production of optically pure pharmaceuticals. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the synthesis of indane-based protease inhibitors, showcasing its versatility in drug discovery pipelines.

From a mechanistic perspective, the methanesulfonyloxy (mesyloxy) group in this compound serves as an excellent leaving group, enabling nucleophilic substitution reactions under mild conditions. This property has been exploited in recent work to construct spirocyclic and fused-ring systems, which are prevalent scaffolds in many FDA-approved drugs. Computational studies have further elucidated its conformational preferences, providing insights into its reactivity patterns.

In the context of pharmacokinetics, derivatives of this carbamate have shown improved metabolic stability compared to their non-protected counterparts. This makes tert-butyl N-[2-(methanesulfonyloxy)-2,3-dihydro-1H-inden-1-yl]carbamate particularly valuable for prodrug design strategies. Recent in vitro studies have demonstrated its potential to enhance blood-brain barrier penetration, a crucial factor for central nervous system-targeted therapies.

The synthetic accessibility of this compound has also been a focus of recent optimization efforts. A 2024 patent application disclosed a novel, scalable preparation method that reduces the need for chromatographic purification, addressing previous challenges in large-scale production. This advancement could significantly lower the cost of goods for potential drug candidates incorporating this structural motif.

Looking forward, researchers are investigating the compound's potential in targeted protein degradation strategies, particularly in PROTAC (Proteolysis Targeting Chimera) development. Its ability to serve as a linker between E3 ligase binders and target proteins makes it an attractive candidate for next-generation therapeutic modalities. Preliminary results from cell-based assays suggest promising activity profiles in oncology-relevant models.

In conclusion, tert-butyl N-[2-(methanesulfonyloxy)-2,3-dihydro-1H-inden-1-yl]carbamate (CAS: 1822843-48-0) represents a versatile and valuable intermediate in modern medicinal chemistry. Its applications span from traditional small molecule drug development to emerging therapeutic technologies, positioning it as a compound of continued interest in pharmaceutical research and development.